Cas no 1806771-49-2 (Methyl 2-bromo-4-(difluoromethyl)pyridine-3-acetate)

• Product Name: Methyl 2-bromo-4-(difluoromethyl)pyridine-3-acetate
• CAS No: 1806771-49-2
• MF: C₉H₈BrF₂NO₂
• MW: 280.066128730774
• CID: 4847906
• Update Time: 2025-05-24

Methyl 2-bromo-4-(difluoromethyl)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-4-(difluoromethyl)pyridine-3-acetate

• Inchi： 1S/C9H8BrF2NO2/c1-15-7(14)4-6-5(9(11)12)2-3-13-8(6)10/h2-3,9H,4H2,1H3
• InChI Key： FATDUYRLWPFMKW-UHFFFAOYSA-N
• SMILES： BrC1C(CC(=O)OC)=C(C(F)F)C=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 228
• XLogP3: 2.3
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-bromo-4-(difluoromethyl)pyridine-3-acetate

Methyl 2-bromo-4-(difluoromethyl)pyridine-3-acetate: A Comprehensive Overview

Methyl 2-bromo-4-(difluoromethyl)pyridine-3-acetate (CAS No. 1806771-49-2) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential in drug discovery, agrochemicals, and advanced materials. The molecule consists of a pyridine ring substituted with a bromine atom at position 2, a difluoromethyl group at position 4, and an acetate ester group at position 3. These substituents confer the compound with distinct electronic and steric properties, making it a valuable building block in organic synthesis.

The synthesis of Methyl 2-bromo-4-(difluoromethyl)pyridine-3-acetate involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to facilitate the formation of the bromopyridine core, while the introduction of the difluoromethyl group has been optimized using electrophilic fluorination techniques.

One of the most promising applications of Methyl 2-bromo-4-(difluoromethyl)pyridine-3-acetate lies in its role as an intermediate in pharmaceutical chemistry. The compound's ability to undergo various nucleophilic substitutions and additions makes it ideal for constructing bioactive molecules. Recent studies have highlighted its potential as a precursor for anti-inflammatory agents and anticancer drugs. For example, researchers have demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in inflammatory pathways.

In the field of agrochemistry, Methyl 2-bromo-4-(difluoromethyl)pyridine-3-acetate has shown promise as an intermediate for developing novel pesticides and herbicides. Its fluorinated substituents contribute to enhanced stability and selectivity, which are critical attributes for agricultural chemicals. Moreover, its pyridine ring provides a platform for further functionalization, enabling the design of compounds with tailored modes of action.

From a materials science perspective, this compound has been explored as a precursor for advanced polymers and coatings. The bromine atom can serve as a site for polymerization or cross-linking reactions, while the fluorinated group imparts hydrophobicity and thermal stability to the resulting materials. Recent research has focused on incorporating this compound into high-performance polymers for use in electronics and aerospace applications.

Environmental considerations are also central to the development and application of Methyl 2-bromo-4-(difluoromethyl)pyridine-3-acetate. Researchers have investigated its biodegradation pathways and toxicity profiles to ensure that its use aligns with sustainable practices. Studies indicate that under aerobic conditions, the compound undergoes rapid mineralization, minimizing its ecological footprint.

Looking ahead, ongoing research aims to further unlock the potential of Methyl 2-bromo-4-(difluoromethyl)pyridine-3-acetate through innovative synthetic strategies and application-driven modifications. Collaborative efforts between academic institutions and industry are expected to accelerate its transition from laboratory curiosity to commercial reality.